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Compound of Interest

Compound Name: Dimethyl 3-hydroxyhexanedioate

Cat. No.: B13149527

Get Quote

Executive Summary & Chemical Profile
Dimethyl 3-hydroxyhexanedioate (an ester derivative of 3-hydroxyadipic acid) presents

specific handling challenges due to its bifunctional nature—containing both lipophilic ester

groups and a polar hydroxyl group.[1][2][3] While often used as a pharmaceutical intermediate

or polymer precursor, it must be managed as Non-Halogenated Organic Waste.[1]

This guide supersedes generic "solvent disposal" instructions by addressing the specific

solubility and reactivity profile of hydroxy-functionalized esters.
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Parameter Specification Operational Implication

Chemical Class Hydroxy-diester (Organic)

Compatible with standard

organic solvent waste streams.

[1][2][3]

Solubility
Amphiphilic (Partial water

solubility)

Do NOT assume water

solubility justifies drain

disposal.[1][2][3] High BOD

load.

Flash Point
Likely >93°C (>200°F) (Est.)[1]

[2][3]

Classified as Combustible

(Class IIIB), not Flammable.[1]

[2][3] Low vapor risk, but burns

if heated.[1]

Reactivity
Stable; Hydrolyzes in strong

acid/base

Segregate from strong

oxidizers (e.g., Nitric Acid) and

concentrated bases.[1][2][3]

Hazard Assessment (The "Why" Behind the
Protocol)
Before initiating disposal, you must validate the hazard profile.[1] Unlike simple solvents (like

Acetone), this compound is not typically a "listed" hazardous waste (F, K, P, or U lists) under

RCRA, but it is regulated based on characteristics and local environmental codes.[1]

Environmental Toxicity: Esters contribute significantly to Biological Oxygen Demand (BOD) in

water systems.[1] Strict Prohibition: Never dispose of this compound via sanitary sewer

(sink), regardless of dilution.[1]

Chemical Compatibility: The hydroxyl group (-OH) allows for hydrogen bonding, increasing

viscosity and boiling point compared to non-hydroxy analogs.[1] It is generally compatible

with other non-halogenated solvents (Methanol, Ethyl Acetate) for bulking.[1]

Operational Disposal Protocol
Phase 1: Waste Characterization
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Determine if the waste is "Pure" or "Mixed."[1]

Pure/Stock: Expired reagents.[1]

Mixed: Reaction mixtures. Critical: If mixed with halogenated solvents (DCM, Chloroform),

the entire mixture defaults to Halogenated Waste (more expensive/complex destruction).[1]

Phase 2: Container Selection & Labeling[1]
Container: High-Density Polyethylene (HDPE) or Glass (Amber).[1] Avoid metal cans if the

waste has become acidic due to hydrolysis.[1]

Headspace: Leave minimum 10% headspace to allow for thermal expansion.[1]

Labeling:

Primary Constituent: "Dimethyl 3-hydroxyhexanedioate" (Do not use abbreviations like

"DMHH").[1]

Hazard Checkboxes: Mark "Irritant" and "Combustible."[1]

Phase 3: Segregation Logic
Store the waste container in a Secondary Containment Tray within a flammables cabinet.

Incompatible with: Strong Oxidizers (Peroxides, Nitrates), Strong Bases (causes exothermic

hydrolysis).[1]

Compatible with: Alcohols, Ketones, other Esters.[1]

Phase 4: Final Disposal Path
The standard industry disposal method for this compound is Fuel Blending/Incineration.[1] The

high calorific value of the ester makes it an excellent candidate for energy recovery in cement

kilns.[1]

Visual Workflow: The "Cradle-to-Grave" Decision
Tree

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://download.basf.com/p1/000000000030860845_SDS_CPA_KZ/en_KZ/Signum_White_30860845_SDS_CPA_KZ_en_2-0.pdf
https://download.basf.com/p1/000000000030860845_SDS_CPA_KZ/en_KZ/Signum_White_30860845_SDS_CPA_KZ_en_2-0.pdf
https://download.basf.com/p1/000000000030860845_SDS_CPA_KZ/en_KZ/Signum_White_30860845_SDS_CPA_KZ_en_2-0.pdf
https://download.basf.com/p1/000000000030860845_SDS_CPA_KZ/en_KZ/Signum_White_30860845_SDS_CPA_KZ_en_2-0.pdf
https://download.basf.com/p1/000000000030860845_SDS_CPA_KZ/en_KZ/Signum_White_30860845_SDS_CPA_KZ_en_2-0.pdf
https://download.basf.com/p1/000000000030860845_SDS_CPA_KZ/en_KZ/Signum_White_30860845_SDS_CPA_KZ_en_2-0.pdf
https://www.benchchem.com/product/b13149527/docs?utm_src=pdf-body#operational-guide-safe-handling-and-disposal-of-dimethyl-3-hydroxyhexanedioate
https://download.basf.com/p1/000000000030860845_SDS_CPA_KZ/en_KZ/Signum_White_30860845_SDS_CPA_KZ_en_2-0.pdf
https://download.basf.com/p1/000000000030860845_SDS_CPA_KZ/en_KZ/Signum_White_30860845_SDS_CPA_KZ_en_2-0.pdf
https://download.basf.com/p1/000000000030860845_SDS_CPA_KZ/en_KZ/Signum_White_30860845_SDS_CPA_KZ_en_2-0.pdf
https://download.basf.com/p1/000000000030860845_SDS_CPA_KZ/en_KZ/Signum_White_30860845_SDS_CPA_KZ_en_2-0.pdf
https://download.basf.com/p1/000000000030860845_SDS_CPA_KZ/en_KZ/Signum_White_30860845_SDS_CPA_KZ_en_2-0.pdf
https://download.basf.com/p1/000000000030860845_SDS_CPA_KZ/en_KZ/Signum_White_30860845_SDS_CPA_KZ_en_2-0.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13149527?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram illustrates the logical flow for processing this specific chemical waste,

ensuring compliance with EPA 40 CFR 262 regulations.

Start: Waste Generation

Is it mixed with
Halogenated Solvents?

Classify as:
HALOGENATED WASTE

Yes (e.g. DCM)

Classify as:
NON-HALOGENATED ORGANIC

No

Select Container:
HDPE or Amber Glass

Labeling:
Full Chemical Name

+ 'Combustible'

Satellite Accumulation Area
(Secondary Containment)

EHS Pickup / Incineration

Click to download full resolution via product page

Figure 1: Decision logic for classifying and processing Dimethyl 3-hydroxyhexanedioate
waste streams.
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Emergency Contingencies (Spill Response)
In the event of a spill (>100mL), execute the "S.W.I.M." protocol immediately.[1]

Step Action Technical Rationale

Stop Stop the spill source if safe.
Prevent migration to floor

drains.[1][2][3]

Warn Alert nearby personnel.

Esters can be respiratory

irritants; minimize exposure.[1]

[2][3][4]

Isolate Restrict access.

Prevent tracking of the

chemical into clean zones.[1]

[2]

Minimize
Apply absorbent pads or

vermiculite.[1][2][3]

Do NOT use paper towels

(combustible surface area

increase).[1][2][3] Use inert

clay or polypropylene pads.[1]

PPE for Cleanup:

Gloves: Nitrile (Minimum 0.11mm thickness).[1] The polar nature of the hydroxyl group may

slowly permeate thin latex; Nitrile offers superior resistance [1].[1]

Eye Protection: Chemical splash goggles (ANSI Z87.1).[1]

Respirator: Not typically required for small spills unless ventilation is poor (Organic Vapor

cartridge if heating occurred).[1]

Regulatory Compliance Reference
RCRA Status: This chemical is not P-listed or U-listed.[1] However, generators must

determine if it exhibits characteristics of ignitability (D001) per 40 CFR § 261.21 [2].[1]

Drain Disposal: Prohibited under general pretreatment regulations 40 CFR § 403.5, which

bans pollutants that cause interference or pass-through at treatment plants (high BOD) [3].[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://download.basf.com/p1/000000000030860845_SDS_CPA_KZ/en_KZ/Signum_White_30860845_SDS_CPA_KZ_en_2-0.pdf
https://download.basf.com/p1/000000000030860845_SDS_CPA_KZ/en_KZ/Signum_White_30860845_SDS_CPA_KZ_en_2-0.pdf
https://nap.nationalacademies.org/catalog/12654/prudent-practices-in-the-laboratory-handling-and-management-of-chemical
https://download.basf.com/p1/000000000030860845_SDS_CPA_KZ/en_KZ/Signum_White_30860845_SDS_CPA_KZ_en_2-0.pdf
https://download.basf.com/p1/000000000030860845_SDS_CPA_KZ/en_KZ/Signum_White_30860845_SDS_CPA_KZ_en_2-0.pdf
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-261/subpart-C/section-261.21
https://download.basf.com/p1/000000000030860845_SDS_CPA_KZ/en_KZ/Signum_White_30860845_SDS_CPA_KZ_en_2-0.pdf
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
http://angenechemical.com/sds/75956-62-6.pdf
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://download.basf.com/p1/000000000030860845_SDS_CPA_KZ/en_KZ/Signum_White_30860845_SDS_CPA_KZ_en_2-0.pdf
https://download.basf.com/p1/000000000030860845_SDS_CPA_KZ/en_KZ/Signum_White_30860845_SDS_CPA_KZ_en_2-0.pdf
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-N/part-403/section-403.5
https://download.basf.com/p1/000000000030860845_SDS_CPA_KZ/en_KZ/Signum_White_30860845_SDS_CPA_KZ_en_2-0.pdf
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
http://angenechemical.com/sds/75956-62-6.pdf
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/product/b13149527?utm_src=pdf-custom-synthesis#bc-rfq
https://download.basf.com/p1/000000000030860845_SDS_CPA_KZ/en_KZ/Signum_White_30860845_SDS_CPA_KZ_en_2-0.pdf
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
http://angenechemical.com/sds/75956-62-6.pdf
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/product/b13149527/docs#operational-guide-safe-handling-and-disposal-of-dimethyl-3-hydroxyhexanedioate
https://www.benchchem.com/product/b13149527/docs#operational-guide-safe-handling-and-disposal-of-dimethyl-3-hydroxyhexanedioate
https://www.benchchem.com/product/b13149527/docs#operational-guide-safe-handling-and-disposal-of-dimethyl-3-hydroxyhexanedioate
https://www.benchchem.com/product/b13149527/docs#operational-guide-safe-handling-and-disposal-of-dimethyl-3-hydroxyhexanedioate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13149527?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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